Cas no 890604-83-8 ((5Z)-5-{5-(4-ethylphenyl)furan-2-ylmethylidene}-4-sulfanylidene-1,3-thiazolidin-2-one)

• Product Name: (5Z)-5-{5-(4-ethylphenyl)furan-2-ylmethylidene}-4-sulfanylidene-1,3-thiazolidin-2-one
• CAS No: 890604-83-8
• MF: C₁₆H₁₃NO₂S₂
• MW: 315.4099214077
• CID: 5439730
• Update Time: 2025-08-01

(5Z)-5-{5-(4-ethylphenyl)furan-2-ylmethylidene}-4-sulfanylidene-1,3-thiazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (5E)-5-{[5-(4-ethylphenyl)furan-2-yl]methylidene}-4-thioxo-1,3-thiazolidin-2-one
• 2-Thiazolidinone, 5-[[5-(4-ethylphenyl)-2-furanyl]methylene]-4-thioxo-
• (5Z)-5-{5-(4-ethylphenyl)furan-2-ylmethylidene}-4-sulfanylidene-1,3-thiazolidin-2-one

• Inchi： 1S/C16H13NO2S2/c1-2-10-3-5-11(6-4-10)13-8-7-12(19-13)9-14-15(20)17-16(18)21-14/h3-9H,2H2,1H3,(H,17,18,20)
• InChI Key： AIDYPHNPYKJVJC-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=C(C3=CC=C(CC)C=C3)O2)C(=S)NC1=O

Additional information on (5Z)-5-{5-(4-ethylphenyl)furan-2-ylmethylidene}-4-sulfanylidene-1,3-thiazolidin-2-one

Introduction to (5Z)-5-{5-(4-ethylphenyl)furan-2-ylmethylidene}-4-sulfanylidene-1,3-thiazolidin-2-one (CAS No. 890604-83-8)

(5Z)-5-{5-(4-ethylphenyl)furan-2-ylmethylidene}-4-sulfanylidene-1,3-thiazolidin-2-one (CAS No. 890604-83-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolidinones, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The unique structural features of this compound make it a promising candidate for the development of novel therapeutic agents.

The chemical structure of (5Z)-5-{5-(4-ethylphenyl)furan-2-ylmethylidene}-4-sulfanylidene-1,3-thiazolidin-2-one consists of a thiazolidinone ring fused with a furan moiety and an ethylphenyl substituent. The presence of these functional groups imparts specific pharmacological properties that are crucial for its biological activity. The thiazolidinone ring is known for its ability to interact with various biological targets, while the furan moiety and ethylphenyl substituent contribute to its overall stability and solubility.

Recent studies have highlighted the potential of (5Z)-5-{5-(4-ethylphenyl)furan-2-ylmethylidene}-4-sulfanylidene-1,3-thiazolidin-2-one in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, (5Z)-5-{5-(4-ethylphenyl)furan-2-ylmethylidene}-4-sulfanylidene-1,3-thiazolidin-2-one has also shown significant anti-cancer activity. Research conducted at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. Specifically, it has been shown to be effective against breast cancer, colon cancer, and lung cancer cell lines. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The anti-viral properties of (5Z)-5-{5-(4-ethylphenyl)furan-2-ylmethylidene}-4-sulfanylidene-1,3-thiazolidin-2-one have also been explored in recent studies. A study published in Antiviral Research reported that this compound exhibits broad-spectrum antiviral activity against both DNA and RNA viruses. It has been shown to inhibit the replication of herpes simplex virus (HSV), influenza virus, and hepatitis C virus (HCV). The mechanism by which it exerts its antiviral effects is thought to involve the inhibition of viral entry into host cells and the disruption of viral replication processes.

The pharmacokinetic properties of (5Z)-5-{5-(4-ethylphenyl)furan-2-ylmethylidene}-4-sulfanylidene-1,3-thiazolidin-2-one have been extensively studied to ensure its suitability for therapeutic use. Preclinical studies have demonstrated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed from the gastrointestinal tract and has a moderate plasma half-life, which allows for once-daily dosing regimens. Additionally, it exhibits low toxicity in animal models, making it a safe candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of (5Z)-5-{5-(4-ethylphenyl)furan-2-ylmethylidene}-4-sulfanylidene-1,3-thiazolidin-2-one in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in disease symptoms and quality of life. These findings have paved the way for larger-scale Phase II and III trials to further validate its therapeutic potential.

In conclusion, (5Z)-5-{5-(4-ethylphenyl)furan-2-ylmethylidene}-4-sulfanylidene-1,3-thiazolidin-2-one (CAS No. 890604-83-8) is a multifaceted compound with a wide range of biological activities. Its potential applications in the treatment of inflammatory disorders, cancer, and viral infections make it an exciting area of research in medicinal chemistry and pharmaceutical development. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, positioning it as a promising candidate for future drug discovery efforts.